Cas no 2148580-46-3 (2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo2.1.1hexan-1-yl}propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo2.1.1hexan-1-yl}propanoic acid
• CAS No: 2148580-46-3
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 6415031
• PubChem ID: 165485011
• Update Time: 2025-10-29

2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo2.1.1hexan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo2.1.1hexan-1-yl}propanoic acid
• EN300-1299419
• 2148580-46-3
• 2-{[(benzyloxy)carbonyl]amino}-3-{2-oxabicyclo[2.1.1]hexan-1-yl}propanoic acid

• Inchi： 1S/C16H19NO5/c18-14(19)13(8-16-6-12(7-16)10-22-16)17-15(20)21-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,17,20)(H,18,19)
• InChI Key： OBEWVWMVNUWEQI-UHFFFAOYSA-N
• SMILES： O1CC2CC1(CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo2.1.1hexan-1-yl}propanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo[2.1.1]hexan-1-yl}propanoic acid (CAS No. 2148580-46-3)

2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo[2.1.1]hexan-1-yl}propanoic acid (CAS No. 2148580-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, which includes a benzyloxy carbonylamino group and a 2-oxabicyclo[2.1.1]hexane moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of novel bioactive molecules.

In recent years, the demand for 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo[2.1.1]hexan-1-yl}propanoic acid has surged, particularly in the fields of drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for peptide-based therapeutics and small-molecule inhibitors. Its CAS No. 2148580-46-3 is frequently searched in academic and industrial databases, underscoring its relevance in cutting-edge scientific endeavors. The compound's ability to modulate biological pathways has also made it a subject of interest in studies targeting inflammatory diseases and neurological disorders.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo[2.1.1]hexan-1-yl}propanoic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its 2-oxabicyclo[2.1.1]hexane core is particularly noteworthy, as this scaffold is rare in natural products but offers exceptional stability and conformational rigidity. These properties are highly sought after in the design of drug candidates with improved pharmacokinetic profiles.

From an SEO perspective, keywords such as "benzyloxy carbonylamino derivatives", "2-oxabicyclo[2.1.1]hexane synthesis", and "CAS 2148580-46-3 applications" are frequently queried by researchers and industry professionals. This reflects the growing curiosity about the compound's utility in green chemistry and sustainable pharmaceutical manufacturing. Additionally, its potential role in bioconjugation and proteomics has sparked discussions in online forums and scientific communities.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-{2-oxabicyclo[2.1.1]hexan-1-yl}propanoic acid (CAS No. 2148580-46-3) represents a fascinating intersection of organic chemistry and biomedical research. Its unique structure and versatile applications position it as a compound of enduring interest, particularly in the development of next-generation therapeutics. As scientific advancements continue to unfold, this molecule is likely to remain a focal point in both academic and industrial settings.